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Isoamylacetoacetate Isoamylacetoacetate 3-Methylbutyl 3-oxobutanoate, also known as 3-methylbutyl acetoacetate or acetoacetic acid isoamyl ester, belongs to the class of organic compounds known as beta-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C3 carbon atom. 3-Methylbutyl 3-oxobutanoate is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 3-Methylbutyl 3-oxobutanoate has a sweet, ethereal, and fermented taste.
Brand Name: Vulcanchem
CAS No.: 2308-18-1
VCID: VC0147136
InChI: InChI=1S/C9H16O3/c1-7(2)4-5-12-9(11)6-8(3)10/h7H,4-6H2,1-3H3
SMILES: CC(C)CCOC(=O)CC(=O)C
Molecular Formula: C9H16O3
Molecular Weight: 172.22 g/mol

Isoamylacetoacetate

CAS No.: 2308-18-1

Reference Standards

VCID: VC0147136

Molecular Formula: C9H16O3

Molecular Weight: 172.22 g/mol

Isoamylacetoacetate - 2308-18-1

CAS No. 2308-18-1
Product Name Isoamylacetoacetate
Molecular Formula C9H16O3
Molecular Weight 172.22 g/mol
IUPAC Name 3-methylbutyl 3-oxobutanoate
Standard InChI InChI=1S/C9H16O3/c1-7(2)4-5-12-9(11)6-8(3)10/h7H,4-6H2,1-3H3
Standard InChIKey XHRGPLDMNNGHCX-UHFFFAOYSA-N
SMILES CC(C)CCOC(=O)CC(=O)C
Canonical SMILES CC(C)CCOC(=O)CC(=O)C
Density 0.954 (10°)
Physical Description colourless liquid; ethereal, fruity, somewhat herbaceous, winey, fermented apple-like odou
Description 3-Methylbutyl 3-oxobutanoate, also known as 3-methylbutyl acetoacetate or acetoacetic acid isoamyl ester, belongs to the class of organic compounds known as beta-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C3 carbon atom. 3-Methylbutyl 3-oxobutanoate is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 3-Methylbutyl 3-oxobutanoate has a sweet, ethereal, and fermented taste.
Solubility insoluble in water; soluble in alcohol
PubChem Compound 61296
Last Modified Nov 11 2021
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